Cas no 54770-27-3 (1,2-vinylenebis(triphenylphosphonium) dibromide)

1,2-vinylenebis(triphenylphosphonium) dibromide structure
54770-27-3 structure
Product Name:1,2-vinylenebis(triphenylphosphonium) dibromide
CAS No:54770-27-3
MF:C38H32Br2P2
MW:710.416210174561
CID:89825
PubChem ID:6450310
Update Time:2025-04-18

1,2-vinylenebis(triphenylphosphonium) dibromide Chemical and Physical Properties

Names and Identifiers

    • 1,2-vinylenebis(triphenylphosphonium) dibromide
    • 1,2-VINYLENEBIS(TRIPHENYLPHOSPHONIUM BROMIDE)
    • Phosphonium,1,2-ethenediylbistriphenyl-,dibromide
    • triphenyl-[(E)-2-triphenylphosphaniumylethenyl]phosphanium;dibromide
    • 54770-27-3
    • EINECS 259-334-2
    • (E)-ethene-1,2-diylbis(triphenylphosphonium) bromide
    • Ethene-1,2-diylbis(triphenylphosphonium) bromide
    • TVFYBHGFLHYJNV-GLDAUVFXSA-L
    • Inchi: 1S/C38H32P2.2BrH/c1-7-19-33(20-8-1)39(34-21-9-2-10-22-34,35-23-11-3-12-24-35)31-32-40(36-25-13-4-14-26-36,37-27-15-5-16-28-37)38-29-17-6-18-30-38;;/h1-32H;2*1H/q+2;;/p-2/b32-31+;;
    • InChI Key: TVFYBHGFLHYJNV-GLDAUVFXSA-L
    • SMILES: [Br-].[Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)/C=C/[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
    • BRN: 3583793

Computed Properties

  • Exact Mass: 708.03500
  • Monoisotopic Mass: 708.034599
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 8
  • Complexity: 595
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • Melting Point: 230-234°C
  • PSA: 27.18000
  • LogP: 1.45380
  • Sensitiveness: Hygroscopic

1,2-vinylenebis(triphenylphosphonium) dibromide Security Information

1,2-vinylenebis(triphenylphosphonium) dibromide Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

1,2-vinylenebis(triphenylphosphonium) dibromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L00956-50g
1,2-Vinylenebis(triphenylphosphonium bromide) monohydrate, 98%
54770-27-3 98%
50g
¥1980.00 2023-03-15
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L00956-10g
1,2-Vinylenebis(triphenylphosphonium bromide) monohydrate, 98%
54770-27-3 98%
10g
¥497.00 2023-03-15
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk